Cas no 1567940-02-6 (Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl-)

• Product Name: Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl-
• CAS No: 1567940-02-6
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5263611
• Update Time: 2025-07-18

Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl-

• Inchi： 1S/C10H20N2O/c1-10(2,3)9(13)12-8-5-4-6-11-7-8/h8,11H,4-7H2,1-3H3,(H,12,13)/t8-/m1/s1
• InChI Key： LIWLHRSKINQNMI-MRVPVSSYSA-N
• SMILES： C(N[C@@H]1CCCNC1)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl-

Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl (CAS No. 1567940-02-6): A Comprehensive Overview

Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl, identified by its Chemical Abstracts Service (CAS) number 1567940-02-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative features a unique structural configuration that has garnered attention for its potential applications in drug discovery and molecular biology. The compound's molecular structure includes a piperidine ring, which is a key pharmacophore in many bioactive molecules, and a propanamide moiety that contributes to its solubility and reactivity.

The synthesis of Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The presence of the (3R)-configuration at the piperidine nitrogen indicates a high degree of stereochemical control during the synthetic process. This stereochemistry is often critical for the biological activity of pharmaceutical compounds, as it can significantly influence binding affinity and metabolic stability.

In recent years, there has been growing interest in amide-based compounds due to their versatility in drug design. The structural motif of Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl allows for modifications at multiple positions, enabling the exploration of various pharmacological profiles. For instance, the dimethyl substitution at the carbonyl carbon can enhance lipophilicity, while the piperidine ring can be further functionalized to target specific biological pathways.

One of the most compelling aspects of this compound is its potential role in modulating neurological and cardiovascular systems. Piperidine derivatives are well-known for their ability to interact with neurotransmitter receptors and ion channels. The specific stereochemistry of N-(3R)-3-piperidinyl may confer selectivity for certain receptor subtypes, making it a valuable scaffold for developing novel therapeutics. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to treating conditions such as hypertension and neurodegenerative disorders.

The chemical properties of Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl also make it an attractive candidate for use in medicinal chemistry libraries. Its amide bond provides a site for further derivatization through reactions such as hydrolysis, condensation, and coupling reactions. These transformations allow chemists to fine-tune the compound's properties for specific applications. For example, introducing additional functional groups can alter its solubility profile or enhance its binding affinity to biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level. These predictions are crucial for guiding experimental design and reducing the time required to identify promising drug candidates. By leveraging computational tools alongside traditional synthetic methods, researchers can accelerate the development of new therapeutic agents.

The pharmacokinetic behavior of Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Initial pharmacokinetic studies suggest that this compound exhibits favorable properties in terms of bioavailability and metabolic stability. However, further research is needed to fully characterize its behavior in vivo.

In conclusion, Propanamide, 2,2-dimethyl-N-(3R)-3-piperidinyl (CAS No. 1567940-02-6) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it an excellent candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in advancing medical science.